![molecular formula C8H8ClN3O2 B5515169 N-(4-chlorophenyl)dicarbonimidic diamide](/img/structure/B5515169.png)
N-(4-chlorophenyl)dicarbonimidic diamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds involves the use of various aromatic tetracarboxylic acid dianhydrides and diamines. For instance, polyimides derived from N-[4-(4-aminophenyloxy)phenyl]-4-aminophthalimide have been synthesized via one-step polycondensation (Im & Jung, 2000). Similarly, N,N'-bis[(3,4-dichlorophenyl)methylidene]cyclohexane-1,4-diamine and its metal complexes have been prepared and characterized (Dolaz et al., 2009).
Molecular Structure Analysis
The molecular structures of related compounds have been determined using techniques like single crystal X-ray structure analysis. For example, the crystal structure of N-(4-acetylphenyl)-4-chlorobenzenesulfonamide has been elucidated using such methods (Kobkeatthawin et al., 2017).
Chemical Reactions and Properties
Complexes containing N,N'-bis[1-(4-chlorophenyl)ethylidene]ethane-1,2-diamine showcase interesting electrochemical and spectroscopic properties (Dehghanpour et al., 2010). In addition, site-selective aliphatic C-H chlorination using N-chloroamides, as demonstrated in the synthesis of chlorolissoclimide, indicates a unique tool for chemical synthesis (Quinn et al., 2016).
Physical Properties Analysis
Compounds such as poly[amido-amino-(4-chloro)-maleimides] have been synthesized, displaying inherent viscosities and good solubility in aprotic dipolar solvents, highlighting their significant physical properties (Găină et al., 1998).
Chemical Properties Analysis
The chemical properties of related compounds are diverse. For instance, new polyimides from 4,4‘-Diaminodiphenyl Ether-2,2‘-disulfonic Acid exhibit proton conductivity and water stability, suitable for fuel cell applications (Fang et al., 2002). Additionally, Re(I) and Pt(II) complexes with diimine ligands demonstrate intriguing hydrogen-bonding and acid-base chemistry (Liu & Heinze, 2010).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-carbamoyl-3-(4-chlorophenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClN3O2/c9-5-1-3-6(4-2-5)11-8(14)12-7(10)13/h1-4H,(H4,10,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKXUBCBZFYOQIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)NC(=O)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5229704 |
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